Cas no 1261877-49-9 (3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261877-49-9
• MF: C₁₁H₁₀BrF₃O₃
• MW: 327.09451341629
• CID: 4988367
• Update Time: 2025-10-24

3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H10BrF3O3/c1-17-7-2-3-10(18-11(13,14)15)8(6-7)9(16)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： CMKFWUWWNOCPEO-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone

Comprehensive Analysis of 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone (CAS No. 1261877-49-9)

The compound 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone (CAS No. 1261877-49-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its methoxy and propiophenone backbone can be leveraged to develop novel therapeutic agents.

In recent years, the demand for halogenated aromatic compounds like 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone has surged due to their versatility in cross-coupling reactions. These reactions are pivotal in creating biologically active molecules, which are often explored for their anti-inflammatory, antimicrobial, or anticancer properties. The compound's CAS No. 1261877-49-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

One of the most discussed topics in organic chemistry today is the role of trifluoromethoxy groups in enhancing the metabolic stability of drug candidates. The presence of this group in 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone makes it a subject of interest for medicinal chemists aiming to improve drug half-lives. Additionally, the bromo substituent offers a reactive site for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

From an environmental perspective, the synthesis and handling of halogenated compounds like CAS No. 1261877-49-9 are scrutinized for their ecological impact. Researchers are actively exploring greener alternatives to traditional halogenation methods, such as electrochemical or photocatalytic approaches. These innovations align with the growing emphasis on sustainable chemistry, a topic frequently searched in conjunction with organic synthesis and pharmaceutical intermediates.

The compound's propiophenone core is another focal point, as it is a common scaffold in many FDA-approved drugs. This structural motif is known for its ability to interact with various biological targets, making 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone a promising candidate for further pharmacological studies. Its methoxy group also contributes to its lipophilicity, a critical factor in drug absorption and distribution.

In the agrochemical sector, CAS No. 1261877-49-9 is explored for its potential as a precursor to crop protection agents. The trifluoromethoxy group is particularly valued for its ability to resist degradation, ensuring prolonged efficacy in field applications. This aligns with the increasing demand for high-performance agrochemicals that can address challenges like pest resistance and climate change.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize 3-Bromo-5'-methoxy-2'-(trifluoromethoxy)propiophenone. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's molecular weight and solubility profile are also critical parameters for researchers designing experiments.

As the scientific community continues to explore novel chemical entities, CAS No. 1261877-49-9 remains a key player in the development of next-generation therapeutics and agrochemicals. Its multifaceted applications underscore the importance of halogenated intermediates in advancing both human health and agricultural productivity. Future studies may focus on optimizing its synthesis or expanding its utility in catalysis and material science.